Cas no 1187190-70-0 (1,3-dihydro-2,1-benzoxaborole-1,5-diol)

1,3-Dihydro-2,1-benzoxaborole-1,5-diol is a boron-containing heterocyclic compound with notable applications in medicinal chemistry and organic synthesis. Its unique benzoxaborole scaffold confers stability and reactivity, making it a valuable intermediate for the development of pharmaceuticals, particularly antimicrobial and antifungal agents. The presence of two hydroxyl groups enhances its solubility and functionalization potential, facilitating derivatization for targeted drug design. This compound exhibits favorable pharmacokinetic properties, including improved bioavailability, due to its balanced lipophilicity. Its structural versatility also supports its use in catalytic systems and materials science. Researchers value this compound for its synthetic accessibility and potential in addressing challenging biochemical targets.
1,3-dihydro-2,1-benzoxaborole-1,5-diol structure
1187190-70-0 structure
Product Name:1,3-dihydro-2,1-benzoxaborole-1,5-diol
CAS No:1187190-70-0
MF:C7H7BO3
MW:149.939682245255
MDL:MFCD22393581
CID:2103713
PubChem ID:57968699
Update Time:2025-05-27

1,3-dihydro-2,1-benzoxaborole-1,5-diol Chemical and Physical Properties

Names and Identifiers

    • 1,3-dihydro-1-hydroxy-2,1-Benzoxaborol-5-ol
    • 1,3-dihydro-2,1-benzoxaborole-1,5-diol
    • Benzo[c][1,2]oxaborole-1,5(3H)-diol
    • GEQGETTVGJBBOI-UHFFFAOYSA-N
    • TQ0237
    • 1-hydroxy-3H-2,1-benzoxaborol-5-ol
    • 3H-benzo[c][1,2]oxaborole-1,5-diol
    • 7WQ62YML7D
    • MFCD22393581
    • P15896
    • AS-52943
    • DA-30273
    • UNII-7WQ62YML7D
    • 2,1-Benzoxaborol-5-ol, 1,3-dihydro-1-hydroxy-
    • 1187190-70-0
    • DTXSID401262259
    • 3H-2,1-BENZOXABOROLE-1,5-DIOL
    • CS-0052741
    • C7H7BO3
    • Benzo(C)(1,2)oxaborole-1,5(3H)-diol
    • AKOS030238856
    • PB39746
    • SY321769
    • SCHEMBL564786
    • MDL: MFCD22393581
    • Inchi: 1S/C7H7BO3/c9-6-1-2-7-5(3-6)4-11-8(7)10/h1-3,9-10H,4H2
    • InChI Key: GEQGETTVGJBBOI-UHFFFAOYSA-N
    • SMILES: O1B(C2C=CC(=CC=2C1)O)O

Computed Properties

  • Exact Mass: 150.0488242g/mol
  • Monoisotopic Mass: 150.0488242g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.7

1,3-dihydro-2,1-benzoxaborole-1,5-diol Pricemore >>

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